Smolecule

Root Cause Analysis & Performance Maximization
Specifications & Pricing

Acetophenone Properties & Safety Overview

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Acetoevernone

Cat. No.: S12860244

Get Quote

The table below summarizes core data relevant for researchers handling acetophenone in a laboratory or

development setting.

Property

Description / Value

Source /
Context

Chemical Formula

Molar Mass

Physical Description

Melting Point

Boiling Point

Acute Oral Toxicity
(LDso)

Carcinogenicity

Genotoxicity

Metabolites

CsHsO

120.15 g/mol

Simplest aromatic ketone; colorless, viscous liquid

19-20 °C (66-68 °F)

202 °C (396 °F)

815 mg/kg (rats)

Group D (Not classifiable as to human carcinogenicity)

Not mutagenic in Ames test; some in vitro clastogenicity (with
metabolic activation), but not confirmed in vivo

Benzoic acid, carbonic acid, acetone, hippuric acid (indirect)

[1][2]

(2]

(2]

(2]

[2]

[2]

(2]

[3]

(2]

© 2026 Smolecule. All rights reserved. 1/3 Tech Support


https://www.smolecule.com/products/s12860244?utm_src=pdf-body
https://www.smolecule.com/products/s12860244?utm_src=pdf-interest
https://go.drugbank.com/drugs/DB04619
https://en.wikipedia.org/wiki/Acetophenone
https://en.wikipedia.org/wiki/Acetophenone
https://en.wikipedia.org/wiki/Acetophenone
https://en.wikipedia.org/wiki/Acetophenone
https://en.wikipedia.org/wiki/Acetophenone
https://en.wikipedia.org/wiki/Acetophenone
https://en.wikipedia.org/wiki/Acetophenone
https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/acetophenone
https://en.wikipedia.org/wiki/Acetophenone
https://www.smolecule.com/products/s12860244?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Acetophenone Structure

For visualization and computational modeling, here is the structural formula.
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Research Context and Suggested Steps

Acetophenone is identified as a read-across analog for toxicological prediction of other substances,
indicating its well-studied profile is a benchmark in chemical safety assessment [3]. Its main documented

uses are as da:

e Fragrance ingredient in almond, cherry, and strawberry scents [2].
¢ Precursor to resins when reacted with formaldehyde [2].
e Laboratory reagent, for example, in a two-step synthesis of styrene [2].

To find the specific experimental protocols you're looking for, I suggest these approaches:

¢ Refine your search in scientific databases using terms like "optimization of acetophenone
synthesis", "minimizing byproducts in acetophenone reactions”, or "impurity control in phenyl ketone
chemistry".

e Consult chemical suppliers for technical data sheets and process guides.

¢ Review patents, which are a primary source for detailed synthetic methodologies and
troubleshooting specific side reactions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Acetophenone Properties & Safety Overview]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b12860244#reducing-

acetoevernone-side-products]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. fddress: gtr:taezo’ CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 3/3 Tech Support


https://go.drugbank.com/drugs/DB04619
https://en.wikipedia.org/wiki/Acetophenone
https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/acetophenone
https://www.smolecule.com/products/b12860244#reducing-acetoevernone-side-products
https://www.smolecule.com/products/b12860244#reducing-acetoevernone-side-products
https://www.smolecule.com/products/b12860244#reducing-acetoevernone-side-products
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s12860244?utm_src=pdf-bulk
https://www.smolecule.com/products/s12860244?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

